Cas no 6773-29-1 (Propanedioic acid,2-diazo-, 1,3-dimethyl ester)

• Product Name: Propanedioic acid,2-diazo-, 1,3-dimethyl ester
• CAS No: 6773-29-1
• MF: C₅H₆N₂O₄
• MW: 158.112141132355
• CID: 517987
• PubChem ID: 547673
• Update Time: 2025-10-29

Propanedioic acid,2-diazo-, 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-diazo-, 1,3-dimethyl ester
• bis(methoxycarbonyl)methylidene-imino-azanium
• 2-Diazomalonic acid dimethyl
• 2-diazomalonic acid dimethyl ester
• 2-Diazopropanedioic acid dimethyl ester
• Diazomalonic acid dimethyl
• diazomalonic acid dimethyl ester
• Diazomalonic acid methyl ester
• Diazopropanedioic acid dimethyl ester
• Dimethyl 2-diazomalonate
• dimethyl 2-diazopropane-1,3-dioate
• Dimethyl Diazomalonate
• Malonic acid,diazo-,dimethyl ester
• Methyl diazomalonate
• 2-Diazopropanedioic acid 1,3-dimethyl ester
• AS-76214
• Propanedioic acid, diazo-, dimethyl ester
• Dicarbomethoxydiazomethane
• AKOS015918335
• Bis(methoxycarbonyl)diazomethane
• Methyl diazomalonate;2-Diazopropanedioic acid 1,3-dimethyl ester;bis(methoxycarbonyl)methylidene-imino-azanium 2-Diazomalonic acid dimethyl 2-Diazopropane
• Malonic acid, diazo-, dimethyl ester
• DTXSID40987068
• NSC-138651
• dimethyl 2-diazopropanedioate
• DimethylDiazomalonate
• SCHEMBL2471546
• 2-diazo-propanedioic acid dimethyl ester
• Diazomalonic acid, dimethyl ester
• 1,3-DIMETHYL 2-DIAZOPROPANEDIOATE
• dimethyl diazopropanedioate
• EN300-257584
• 2-diazonio-1,3-dimethoxy-3-oxoprop-1-en-1-olate
• BCP30006
• NSC138651
• 6773-29-1
• G35672
• DB-000276

• Inchi： 1S/C5H6N2O4/c1-10-4(8)3(7-6)5(9)11-2/h1-2H3
• InChI Key： UFAZHCVBGMSJHS-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)=[N+]=[N-])=O

Computed Properties

• Exact Mass: 161.05600
• Monoisotopic Mass: 158.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 86.7A^2
• XLogP3: 0.6

Experimental Properties

• Color/Form: colorless liquid
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 74.54000
• LogP: 0.09930
• Solubility: It is soluble in most organic solvents and is usually used in non-polar solvents, such as CHCl3 and toluene
• Vapor Pressure: No data available

Propanedioic acid,2-diazo-, 1,3-dimethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Propanedioic acid,2-diazo-, 1,3-dimethyl ester

Propanedioic acid,2-diazo-, 1,3-dimethyl ester (CAS No. 6773-29-1): A Comprehensive Guide

Propanedioic acid,2-diazo-, 1,3-dimethyl ester (CAS No. 6773-29-1) is a specialized organic compound with unique chemical properties that make it valuable in various industrial and research applications. This diazo derivative of propanedioic acid is particularly known for its role in synthetic chemistry, where it serves as a versatile intermediate. The compound's molecular structure features a diazo group (-N₂) attached to the central carbon of a dimethyl propanedioate framework, giving it distinct reactivity patterns that chemists exploit for complex molecule synthesis.

In recent years, the demand for diazo compounds like Propanedioic acid,2-diazo-, 1,3-dimethyl ester has grown significantly due to their applications in pharmaceutical research and material science. Researchers frequently search for "diazo compound synthesis" or "safe handling of diazo esters," reflecting the compound's importance and the need for proper usage guidelines. The ester groups in this molecule enhance its solubility in organic solvents, making it particularly useful for reactions requiring homogeneous conditions.

The chemical properties of CAS 6773-29-1 include a molecular weight of 186.15 g/mol and the characteristic reactivity of diazo compounds. It typically appears as a yellow to orange crystalline solid at room temperature, with stability considerations that require storage under inert atmosphere at low temperatures. Many laboratory searches focus on "stability of diazo esters" and "storage conditions for diazo compounds," indicating the practical concerns researchers have when working with these materials.

One of the most significant applications of Propanedioic acid,2-diazo-, 1,3-dimethyl ester is in cyclopropanation reactions, where it serves as a precursor for generating carbene intermediates. This application has gained attention in pharmaceutical chemistry, particularly in the synthesis of three-membered ring structures found in various bioactive molecules. Recent trends show increased searches for "cyclopropanation using diazo esters" and "green chemistry approaches to diazo reactions," reflecting the evolving interests in sustainable synthetic methods.

The compound's safety profile is another area of frequent inquiry, with many researchers looking for information on "safe alternatives to diazo compounds" and "handling precautions for diazo esters." While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with Propanedioic acid,2-diazo-, 1,3-dimethyl ester. This includes using appropriate personal protective equipment and working in well-ventilated areas.

From a commercial perspective, CAS 6773-29-1 is available through specialized chemical suppliers, typically in research quantities. Market trends indicate growing interest in custom synthesis services for diazo compounds, with particular demand from the pharmaceutical and agrochemical sectors. Recent search patterns show queries like "bulk suppliers of diazo esters" and "price trends for diazo compounds," suggesting increased industrial applications.

In analytical chemistry, Propanedioic acid,2-diazo-, 1,3-dimethyl ester can be characterized by various spectroscopic methods. Infrared spectroscopy typically shows strong absorption for the diazo group around 2100 cm^-1, while ¹H NMR reveals distinct methyl ester signals around 3.7 ppm. These analytical characteristics are frequently searched topics, with queries like "NMR spectrum of diazo esters" and "IR peaks for diazo compounds" appearing in scientific databases.

The future research directions for Propanedioic acid,2-diazo-, 1,3-dimethyl ester include exploring its potential in metal-catalyzed transformations and photochemical reactions. Emerging trends in search data reveal growing interest in "photocatalysis with diazo compounds" and "transition metal complexes with diazo esters." These developments align with the broader movement toward more sustainable and efficient synthetic methodologies in organic chemistry.

For researchers considering working with CAS 6773-29-1, it's important to review the latest literature on diazo compound chemistry. Recent publications have explored novel applications in polymer chemistry and materials science, addressing search queries like "diazo esters in material synthesis" and "functional materials from diazo compounds." The compound's versatility continues to make it a valuable tool in synthetic chemistry laboratories worldwide.